N-(4-ethoxyphenyl)-2-{[4-methyl-5-(1-naphthylmethyl)-4H-1,2,4-triazol-3-yl]thio}propanamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[4-methyl-5-(naphthalen-1-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C25H26N4O2S/c1-4-31-21-14-12-20(13-15-21)26-24(30)17(2)32-25-28-27-23(29(25)3)16-19-10-7-9-18-8-5-6-11-22(18)19/h5-15,17H,4,16H2,1-3H3,(H,26,30)
• InChI Key: TZFDDMCWIXUQJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)SC2=NN=C(N2C)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.6 g/mol

Description

N-(4-ethoxyphenyl)-2-{[4-methyl-5-(1-naphthylmethyl)-4H-1,2,4-triazol-3-yl]thio}propanamide is a useful research compound. Its molecular formula is C25H26N4O2S and its molecular weight is 446.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-ethoxyphenyl)-2-{[4-methyl-5-(1-naphthylmethyl)-4H-1,2,4-triazol-3-yl]thio}propanamide is 446.17764726 g/mol and the complexity rating of the compound is 601. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant and Anticancer Activity

Research has demonstrated that derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, closely related to the compound , exhibit significant antioxidant and anticancer activities. These derivatives have been found to possess antioxidant activity surpassing that of ascorbic acid and show cytotoxic effects against human glioblastoma and triple-negative breast cancer cell lines, suggesting potential applications in cancer therapy (Tumosienė et al., 2020).

Antibacterial and Antifungal Properties

Some derivatives of 2-(6-methoxy-2-naphthyl)propionamide have been synthesized and tested for their antibacterial and antifungal properties. These studies have found that certain derivatives demonstrate significant activity, matching or even surpassing the effectiveness of standard antimicrobial agents like Ampicillin and Flucanazole, indicating their potential use as antibacterial and antifungal agents (Helal et al., 2013).

Potential Anti-Inflammatory Agents

Another study synthesized a series of derivatives including aminothiazoles and thiazolylacetonitrile, which showed promise as anti-inflammatory agents. This suggests potential applications of these compounds in the treatment of inflammatory conditions (Thabet et al., 2011).

Synthesis and Antimicrobial Activity

Further research into the synthesis of N-(naphthalen-1-yl)propanamide derivatives and their antimicrobial activity revealed notable effects against a range of bacteria and fungi species. This indicates potential applications in addressing various microbial infections (Evren et al., 2020).

Photophysical Studies

A photophysical study of derivatives containing the naphthyl group highlighted potential applications in the field of fluorescence and photonics. This research explored the spectral properties and stability of these compounds, suggesting their utility in developing fluorescent materials and probes (Kóczán et al., 2001).

Anticancer and Cytotoxic Evaluation

The synthesis and evaluation of derivatives containing 1,2,4-triazole and their anticancer activity have been studied. These compounds exhibited significant cytotoxicity against various prostate cancer cell lines, underscoring their potential in cancer treatment (Han et al., 2018).